Cas no 173978-99-9 (4-bromo-2-lithiothiazole)

4-bromo-2-lithiothiazole structure
4-bromo-2-lithiothiazole structure
Product Name:4-bromo-2-lithiothiazole
CAS No:173978-99-9
MF:C3HBrLiNS
MW:169.956738233566
CID:2923753
PubChem ID:15663800
Update Time:2025-04-21

4-bromo-2-lithiothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-lithiothiazole
    • 4-bromo-2-thiazolyl lithium
    • 173978-99-9
    • DTXSID101309173
    • (4-Bromo-2-thiazolyl)lithium
    • Inchi: 1S/C3HBrNS.Li/c4-3-1-6-2-5-3;/h1H;/q-1;+1
    • InChI Key: PCUXVORLSKIUMZ-UHFFFAOYSA-N
    • SMILES: BrC1=CS[C-]=N1.[Li+]

Computed Properties

  • Exact Mass: 168.91700
  • Monoisotopic Mass: 168.91731Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.7Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 1.70580

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